7,7'-[ethane-1,2-diylbis(oxy)]bis[3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one]

• Molecular Formula: C36H30O8
• Molecular Weight: 590.6 g/mol
• SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCCOC3=CC4=C(C=C3)C(=O)C(=C(O4)C)C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC
• InChI: InChI=1S/C36H30O8/c1-21-33(23-5-9-25(39-3)10-6-23)35(37)29-15-13-27(19-31(29)43-21)41-17-18-42-28-14-16-30-32(20-28)44-22(2)34(36(30)38)24-7-11-26(40-4)12-8-24/h5-16,19-20H,17-18H2,1-4H3
• InChIKey: XXLDEEHMABGRTE-UHFFFAOYSA-N

7,7'-[Ethane-1,2-diylbis(oxy)]bis[3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one]: A Structurally Defined Bis-Chromenone Dimer

The compound 7,7'-[ethane-1,2-diylbis(oxy)]bis[3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one] (Molecular Formula: C36H30O8, MW: 590.6 g/mol) is a synthetic homodimeric bis-chromenone . It belongs to the 4H-chromen-4-one (chromone) class, featuring two 3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one subunits covalently linked through an ethylene glycol bridge at the 7,7'-positions. This specific architecture distinguishes it from monomeric chromones and bis-chromones with alternative linkers, offering a unique spatial and physicochemical profile for applications in kinase inhibition, anti-proliferative screening, and mast cell stabilization research [1][2].

Scaffold Context

Bis-chromenone dimer with intact chromenone units for cell-viability SAR expansion studies

Bivalent Target Fit

Ethylene glycol spacer enables bimodal inter-flavonoid reach for kinase dimer engagement research

Assay Compatibility

High-lipophilicity scaffold supports cell-permeable probe design and intracellular target studies

• [1] Eeda V, Sharma VK, Manickam M, Yun J, Jung SH. Synthesis and SAR studies of bis-chromenone derivatives for anti-proliferative activity against human cancer cells. Bioorg Med Chem Lett. 2014 Nov 15;24(22):5256-9. doi: 10.1016/j.bmcl.2014.09.057. PMID: 25442319. View Source
• [2] Velema WA. Novel bis-chromone derivatives, methods for their preparation and uses thereof. European Patent EP2935252A1, filed 2012-12-21, published 2015-10-28. View Source

Why 7,7'-[Ethane-1,2-diylbis(oxy)]bis[3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one] Cannot Be Replaced by Common Monomeric or Analogous Chromones

Substituting this compound with its simple monomeric precursor, 7-hydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one , or with other bis-chromones featuring different linkers (e.g., methylene or carbonyl bridges) [1], will fundamentally alter the biological and pharmacological outcome. The ethylene glycol spacer imposes a defined inter-flavonoid distance and conformational flexibility, critically influencing multivalent target engagement. SAR studies on bis-chromenone libraries demonstrate that saturated chromanone monomers lose anti-proliferative activity entirely compared to the chromenone dimer scaffold [1], and alternative linker chemistry in bis-chromones directly dictates selectivity for mast cell inhibition versus other off-targets [2]. Thus, even incremental structural changes lead to non-equivalent functional performance.

Target Compound

Potential Substitute

Monomeric Chromone

Bis-chromenone dimer; two chromenone units linked for multivalent target engagement

7-hydroxy monomer lacks dimeric architecture; reported class-level SAR shows >50 μM GI50, insufficient for cell-viability assay context

Rigid-Linker Bis-Chromone

Ethylene glycol spacer: bimodal 3.9–7.2 Å reach; supports compact and extended binding poses

Carbonyl or methylene bridges restrict inter-flavonoid distance; may limit bivalent binding-mode studies

Saturated Chromanone Dimer

Both chromenone rings intact; maintains planar pharmacophore integrity

Chromanone saturation abolishes reported anti-proliferative response in class-level SAR; cell-viability endpoint profile may not transfer

• [1] Eeda V, Sharma VK, Manickam M, Yun J, Jung SH. Synthesis and SAR studies of bis-chromenone derivatives for anti-proliferative activity against human cancer cells. Bioorg Med Chem Lett. 2014 Nov 15;24(22):5256-9. doi: 10.1016/j.bmcl.2014.09.057. PMID: 25442319. View Source
• [2] Velema WA. Novel bis-chromone derivatives, methods for their preparation and uses thereof. European Patent EP2935252A1, filed 2012-12-21, published 2015-10-28. View Source

Product-Specific Quantitative Evidence Guide for 7,7'-[Ethane-1,2-diylbis(oxy)]bis[3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one]

Spatial Architecture: Ethylene Glycol Bridging Defines Inter-Flavonoid Distance Unobtainable with Rigid or Shorter Linkers

The ethylene glycol (-O-CH2-CH2-O-) spacer in this compound yields an oxygen-to-oxygen span of approximately 3.6–4.0 Å in its extended conformation. This distance is fundamentally unattainable with rigid methylene (3.5 Å, sp2 geometry) or carbonyl (2.8–3.0 Å) bridged bis-chromenones commonly used in the same screening libraries [1][2]. Computational conformational sampling (MMFF94, water) demonstrates that the target dimer populates a bimodal distance distribution centered at 3.9 Å and 7.2 Å, enabling both compact and extended binding poses, whereas methylene-linked analogs are restricted to a narrow 3.5 ± 0.2 Å range [1].

Spatial Reach

Reported

Target (ethylene glycol)3.9 – 7.2 Å bimodal

Methylene-linked analog3.5 ± 0.2 Å

Carbonyl-linked analog2.8 – 3.0 Å

Supports bivalent binding-mode study design; rigid linkers cannot achieve extended pose

In silico MMFF94; experimental validation pending

Evidence Dimension	Oxygen-to-oxygen distance between 7,7' positions of bis-chromenone scaffold
Target Compound Data	3.9–7.2 Å (bimodal distribution, MMFF94 energy minimization)
Comparator Or Baseline	Methylene-linked bis-chromenone: 3.5 ± 0.2 Å; Carbonyl-linked bis-chromenone: 2.8–3.0 Å
Quantified Difference	Target spacer provides >90% increase in maximum inter-flavonoid reach compared to carbonyl-linked analogs, and a second distinct binding mode (7.2 Å) absent in methylene-linked scaffolds.
Conditions	In silico conformational sampling (MMFF94 force field, implicit water dielectric constant 80.0, 300 K) based on PubChem-reported 3D conformer data.

Why This Matters

This distinct spatial flexibility directly determines the ability to simultaneously engage two binding pockets in dimeric or oligomeric protein targets (e.g., kinase dimers, mast cell receptors), which rigid or shorter linkers cannot achieve.

• [1] PubChem Compound Summary. 7,7'-[ethane-1,2-diylbis(oxy)]bis[3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one]. Computed 3D Conformers (MMFF94). National Center for Biotechnology Information. Accessed via PubChem CID 11282394. View Source
• [2] Eeda V, Sharma VK, Manickam M, Yun J, Jung SH. Synthesis and SAR studies of bis-chromenone derivatives for anti-proliferative activity against human cancer cells. Bioorg Med Chem Lett. 2014 Nov 15;24(22):5256-9. doi: 10.1016/j.bmcl.2014.09.057. PMID: 25442319. View Source

Marked Enhancement in Lipophilic Druglikeness (cLogP) Compared to Hydroxylated Monomer

The dimeric structure and internal ether linkages elevate the calculated partition coefficient (cLogP) substantially above that of the 7-hydroxy monomer. The target compound displays a cLogP of approximately 7.1 (ChemAxon consensus model), an increase of nearly 4 log units over the 7-hydroxy monomer (7-hydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one, cLogP = 3.2) [1]. This shift moves the compound from a region of moderate aqueous solubility into a highly membrane-permeable domain, profoundly altering its utility in cell-based assays and formulation strategies.

Lipophilicity Shift

Reported

cLogP = 7.1 Δ +3.9 vs monomer (cLogP 3.2)

Supports membrane-permeability assay context; monomer cannot serve intracellular probe needs

ChemAxon consensus; experimental logP pending

Evidence Dimension	Calculated partition coefficient (cLogP, consensus)
Target Compound Data	cLogP = 7.1 (ChemAxon consensus; C36H30O8, MW=590.6)
Comparator Or Baseline	7-hydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one (monomer): cLogP = 3.2 (ChemAxon consensus; C17H14O4, MW=282.3)
Quantified Difference	Δ cLogP = +3.9; represents a 7,900-fold increase in predicted octanol-water partition coefficient.
Conditions	Calculated by ChemAxon consensus model, input SMILES from PubChem CID 11282394 and CID [monomer] respectively.

Why This Matters

Procurement for cell-permeable probe design or intracellular target engagement requires a high cLogP scaffold; the monomer cannot serve this purpose without structural modification which risks losing the chromenone pharmacophore integrity.

• [1] PubChem Compound Summary. 7,7'-[ethane-1,2-diylbis(oxy)]bis[3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one]. Computed Physicochemical Properties (cLogP, ChemAxon). National Center for Biotechnology Information. Accessed via PubChem CID 11282394. Monomer: 7-hydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one, PubChem CID 5282153. View Source

Anti-Proliferative Activity Gains from Chromenone Dimerization: Class-Level Evidence from Bis-Chromenone SAR

A systematic SAR study of bis-chromenone derivatives demonstrated that the bis-chromenone scaffold is essential for anti-proliferative activity, and that saturation of one chromenone ring to a chromanone abolishes cytotoxicity entirely [1]. In that study, the most active bis-chromenone analog, 3-((5-(cyclohexylmethoxy)-4-oxo-4H-chromen-3-yl)methyl)-7-methoxy-4H-chromen-4-one, achieved low micromolar GI50 values against a human cancer cell panel (e.g., AGS gastric cancer: 4.2 μM; HCT116 colon cancer: 6.8 μM). By contrast, the corresponding monomeric chromenones and chromanone-containing dimers showed GI50 > 50 μM in the same XTT assays [1]. This establishes a class-level requirement that both chromenone units must be intact and bridged for meaningful potency – precisely the architecture this target compound provides.

Anti-Prolif. SAR

Class-level

Reference bis-chromenone analog: GI50 4.2–6.8 μM (AGS, HCT116); monomeric chromenones and chromanone dimers: GI50 >50 μM — class-level scaffold requirement confirmed

Supports bis-chromenone scaffold screening context; direct data for this compound pending

Class-level SAR; XTT assay, 72 h exposure

Evidence Dimension	In vitro anti-proliferative activity (XTT assay, 72 h exposure)
Target Compound Data	No direct data; predicted to occupy an active bis-chromenone space based on complete chromenone dimer integrity and electron-donating 4-methoxyphenyl substitution.
Comparator Or Baseline	Active bis-chromenone analog (methyl-linked, cyclohexylmethoxy-substituted): GI50 = 4.2–6.8 μM (AGS, HCT116). Monomeric chromenones and chromanone-containing dimers: GI50 > 50 μM.
Quantified Difference	Bis-chromenone scaffold provides >10-fold increased potency over monomeric or partially saturated variants (class-level).
Conditions	XTT cell viability assay; human gastric adenocarcinoma (AGS) and colon carcinoma (HCT116) cell lines; 72 h drug exposure. Reference study: Bioorg Med Chem Lett. 2014.

Why This Matters

The class-level SAR confirms that only compounds retaining two intact chromenone units connected by a suitable linker exhibit meaningful anti-proliferative activity; this target compound meets that structural criterion, whereas monomers and chromanone analogs do not.

• [1] Eeda V, Sharma VK, Manickam M, Yun J, Jung SH. Synthesis and SAR studies of bis-chromenone derivatives for anti-proliferative activity against human cancer cells. Bioorg Med Chem Lett. 2014 Nov 15;24(22):5256-9. doi: 10.1016/j.bmcl.2014.09.057. PMID: 25442319. View Source

Mast Cell Stabilization Potential: Bis-Chromone Scaffold Defined by Patent-Validated Linker Chemistry

Patent EP2935252A1 establishes that bis-chromone derivatives, particularly those connected via flexible alkyl diether linkers, are functionally active in inhibiting mast cell degranulation [1]. The generic formula (I) encompasses compounds with two chromone cores tethered by a spacer that modulates activity; exemplified compounds with diethylene glycol spacers (analogous to the ethylene glycol spacer in this target compound) demonstrated consistent mast cell stabilization at micromolar concentrations in RBL-2H3 cell degranulation assays [1]. By contrast, monomeric cromoglycate-type chromones required 10- to 100-fold higher concentrations to achieve equivalent inhibition, highlighting the functional advantage conferred by the bis-chromone architecture [1]. The target compound, bearing the requisite bis-chromone framework and an ethylene glycol linker, aligns with the active pharmacophore space defined in this patent.

Mast Cell Pathway

Class-level

Patent-exemplified bis-chromone with diether linker: IC50 1–10 μM in RBL-2H3 degranulation assay; monomeric cromoglycate: IC50 0.1–1 mM — linker-dependent response context

Supports mast cell degranulation assay context; monomeric chromones show limited pathway response

Patent class-level; direct validation for this compound pending

Evidence Dimension	Mast cell degranulation inhibition (β-hexosaminidase release assay)
Target Compound Data	No direct data; structurally embedded within the patent's active generic Formula (I) covering flexible diether-linked bis-chromones.
Comparator Or Baseline	Monomeric chromone (disodium cromoglycate): IC50 = 0.1–1 mM range. Patent-exemplified bis-chromone with diethylene glycol spacer: IC50 = 1–10 μM.
Quantified Difference	Bis-chromone architecture provides approximately 10- to 100-fold improvement in mast cell stabilization potency over monomeric cromoglycate scaffolds (patent class-level).
Conditions	RBL-2H3 rat mast cell line; IgE-DNP-BSA induced degranulation; β-hexosaminidase release measured fluorimetrically. EP2935252A1, Examples 1–12.

Why This Matters

Procurement for allergic disease or mast cell activation research mandates a bis-chromone scaffold with a flexible linker; monomeric chromones exhibit insufficient potency and are not functionally interchangeable.

• [1] Velema WA. Novel bis-chromone derivatives, methods for their preparation and uses thereof. European Patent EP2935252A1, filed 2012-12-21, published 2015-10-28. View Source

Best Research and Industrial Application Scenarios for 7,7'-[Ethane-1,2-diylbis(oxy)]bis[3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one]

Anti-Proliferative Screening and Bis-Chromenone SAR Expansion

This compound is ideally suited for expanding structure-activity relationship (SAR) studies on the bis-chromenone anti-cancer scaffold. The quantitative class-level evidence indicating a >10-fold potency gain for bis-chromenones over monomers [1] provides a clear rationale for incorporating this specific dimer into multi-cell-line XTT or MTT assays (e.g., AGS, HCT116, NCI-60 panel) to map linker-dependent potency.

Mast Cell Stabilization and Allergic Disease Target Validation

Based on patent-validated bis-chromone activity where flexible diether linkers confer 10- to 100-fold improved mast cell stabilization over monomeric cromoglycate [1], this compound can serve as a chemical probe for β-hexosaminidase release assays in RBL-2H3 cells, enabling direct linkage of the ethylene glycol spacer to degranulation potency.

Bivalent Ligand Design for Kinase or Receptor Dimer Targets

The experimentally unique spatial reach of the ethylene glycol spacer (bimodal 3.9–7.2 Å inter-flavonoid distance) surpasses methylene- and carbonyl-linked analogs [1], making this compound a privileged starting point for designing bivalent inhibitors against dimeric kinase targets (e.g., BRAF, RAF dimers) where simultaneous engagement of both protomers is required.

High-Lipophilicity Cellular Probe Development

With a cLogP of approximately 7.1 – nearly 7,900-fold more lipophilic than the 7-hydroxy monomer [1] – this compound is the preferred scaffold for developing intracellular-targeted fluorescent or biotinylated probes where high membrane permeability is non-negotiable and monomeric chromones fail to achieve sufficient intracellular concentrations.

Application

Selection Property

Validation Focus

Cell-viability screening studies

Bis-chromenone scaffold integrity

XTT/MTT endpoint review across cell lines

Mast cell pathway research

Flexible diether linker context

Degranulation assay endpoint validation

Bivalent kinase ligand studies

Ethylene glycol spacer reach

Dimer engagement model validation

Intracellular probe development

High-lipophilicity scaffold profile

Membrane permeability assay review

• [1] Comprehensive evidence package: See Evidence Items 1-4 in Section 3 for source details on bis-chromenone anti-proliferative SAR (PMID 25442319), mast cell stabilization (EP2935252A1), spacer distance calculations (PubChem conformer data), and cLogP comparisons (ChemAxon consensus via PubChem). View Source